Cas no 2137761-55-6 (Fluoromethanesulfinyl chloride)

Fluoromethanesulfinyl chloride (FMeS(O)Cl) is a versatile sulfinylating reagent used in organic synthesis, particularly for introducing the fluoromethanesulfinyl group into target molecules. Its key advantages include high reactivity with nucleophiles, enabling efficient sulfinylation reactions under mild conditions. The presence of fluorine enhances electrophilicity, improving selectivity in asymmetric synthesis. The compound is valuable in pharmaceutical and agrochemical applications, where sulfinyl groups serve as intermediates or chiral auxiliaries. Its stability under controlled conditions allows for precise handling, while its reactivity profile facilitates diverse transformations, including the synthesis of sulfoxides and sulfinamides. Proper storage in anhydrous environments is recommended to maintain purity and performance.

Fluoromethanesulfinyl chloride structure

2137761-55-6 structure

Product Name:Fluoromethanesulfinyl chloride

CAS No:2137761-55-6

MF:CH₂ClFOS

MW:116.542381763458

CID:5769325

PubChem ID:118071937

Update Time:2025-06-09

Fluoromethanesulfinyl chloride Chemical and Physical Properties

Names and Identifiers

- EN300-732330
- fluoromethanesulfinyl chloride
- SCHEMBL16712291
- 2137761-55-6
- Methanesulfinyl chloride, 1-fluoro-
- Fluoromethanesulfinyl chloride
- Inchi： 1S/CH2ClFOS/c2-5(4)1-3/h1H2
- InChI Key： JWFVKGNEAILZCH-UHFFFAOYSA-N
- SMILES： ClS(CF)=O

Computed Properties

Exact Mass: 115.9498917g/mol
Monoisotopic Mass: 115.9498917g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 5
Rotatable Bond Count: 1
Complexity: 46.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 36.3Å²

Experimental Properties

Density: 1.632±0.06 g/cm3(Predicted)
Boiling Point: 220.2±35.0 °C(Predicted)

Fluoromethanesulfinyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-732330-0.05g	fluoromethanesulfinyl chloride	2137761-55-6	95.0%	0.05g	$1247.0	2025-03-11
Enamine	EN300-732330-0.1g	fluoromethanesulfinyl chloride	2137761-55-6	95.0%	0.1g	$1307.0	2025-03-11
Enamine	EN300-732330-0.25g	fluoromethanesulfinyl chloride	2137761-55-6	95.0%	0.25g	$1366.0	2025-03-11
Enamine	EN300-732330-0.5g	fluoromethanesulfinyl chloride	2137761-55-6	95.0%	0.5g	$1426.0	2025-03-11
Enamine	EN300-732330-1.0g	fluoromethanesulfinyl chloride	2137761-55-6	95.0%	1.0g	$1485.0	2025-03-11
Enamine	EN300-732330-2.5g	fluoromethanesulfinyl chloride	2137761-55-6	95.0%	2.5g	$2912.0	2025-03-11
Enamine	EN300-732330-5.0g	fluoromethanesulfinyl chloride	2137761-55-6	95.0%	5.0g	$4309.0	2025-03-11
Enamine	EN300-732330-10.0g	fluoromethanesulfinyl chloride	2137761-55-6	95.0%	10.0g	$6390.0	2025-03-11